Cas no 110683-35-7 (2-Propenoic acid, 3-(2-pentylphenyl)-)

• Product Name: 2-Propenoic acid, 3-(2-pentylphenyl)-
• CAS No: 110683-35-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1194711
• Update Time: 2024-08-05

2-Propenoic acid, 3-(2-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-pentylphenyl)-

• Inchi： 1S/C14H18O2/c1-2-3-4-7-12-8-5-6-9-13(12)10-11-14(15)16/h5-6,8-11H,2-4,7H2,1H3,(H,15,16)
• InChI Key： ORBJBYWUMHAHPJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=CC=C1CCCCC

Computed Properties

• Exact Mass: 218.13074

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 350.0±11.0 °C(Predicted)
• PSA: 37.3
• pka: 4.51±0.10(Predicted)